4-Piperidineethanol TBS

• CAS No.: 204580-44-9
• Molecular Formula: C13H29NOSi
• Molecular Weight: 243.46 g/mol
• IUPAC Name: tert-butyl-dimethyl-(2-piperidin-4-ylethoxy)silane
• InChI: InChI=1S/C13H29NOSi/c1-13(2,3)16(4,5)15-11-8-12-6-9-14-10-7-12/h12,14H,6-11H2,1-5H3
• InChI Key: VMBJKTULOCKQMJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)[Si](C)(C)OCCC1CCNCC1

Description

4-Piperidineethanol TBS is a useful research compound. Its molecular formula is C13H29NOSi and its molecular weight is 243.46 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(piperidin-4-yl)ethanol (2.00 g, 15.5 mmol), t-butylchlorodimethylsilane (2.57 g, 17.0 mmol), and imidazole (1.05 g, 15.5 mmol) were taken up in dichloromethane (15 mL) and stirred for 22 hours. This solution was added to aqueous K2CO3 (80 mL) and extracted with dichloromethane (3×30 mL). The combined organics were dried (MgSO4) and evaporated to give a pale yellow oil. Silica gel chromatography (gradient elution dichloromethane+2.5% TEA/0-10% methanol) afforded a white solid. This solid was added to aqueous K2CO3 (60 mL) and extracted with dichloromethane+10% methanol (3×30 mL), the organics dried (MgSO4) and evaporated to give compound 292 as a yellow oil (3.24 g, 86%).